Cas no 1287-38-3 (1,1''-Biferrocene)

• Product Name: 1,1''-Biferrocene
• CAS No: 1287-38-3
• MF: C₂₀H₁₈Fe₂
• MW: 370.046927928925
• CID: 145772
• PubChem ID: 11984633
• Update Time: 2025-04-19

1,1''-Biferrocene Chemical and Physical Properties

Names and Identifiers

• 1,1''-Biferrocene
• ILDGEDCDTIJNHV-UHFFFAOYSA-N
• 1287-38-3

• Inchi： 1S/C10H8.2C5H5.2Fe/c1-2-6-9(5-1)10-7-3-4-8-10;2*1-2-4-5-3-1;;/h1-8H;2*1-5H;;/q-6;2*-1;;
• InChI Key： CEMHVYUXQJEPPO-UHFFFAOYSA-N
• SMILES： [Fe].[Fe].[C-]1([CH-][CH-][CH-][CH-]1)[C-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 364.00448
• Monoisotopic Mass: 370.010735
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 191.6°C at 760 mmHg
• Flash Point: 50.4°C
• PSA: 0